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Compound of Interest

N-Ethyl-N-methylpropionamide-
PEG1-Br

cat. No.: B11873139

Compound Name:

Technical Guide: Safety and Handling of N-Ethyl-
N-methylpropionamide-PEG1-Br

Disclaimer: This document is intended as a technical guide for researchers, scientists, and drug
development professionals. A complete, official Safety Data Sheet (SDS) for N-Ethyl-N-
methylpropionamide-PEG1-Br (CAS No. 1695856-63-3) is not publicly available. The
information herein is compiled from supplier data and general safety principles for related
chemical structures. It is not a substitute for a formal risk assessment and should be used in
conjunction with established laboratory safety protocols.

Introduction

N-Ethyl-N-methylpropionamide-PEG1-Br is a functionalized building block used in chemical
synthesis, particularly as a PEG-based linker for Proteolysis Targeting Chimeras (PROTACS).
As a novel research chemical, comprehensive toxicological and safety data are limited.
Therefore, it must be handled with a high degree of caution, assuming it is potentially
hazardous. This guide provides a summary of available data and recommended best practices
for its safe handling and use in a laboratory setting.

Chemical and Physical Properties
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The following table summarizes the known physical and chemical properties of N-Ethyl-N-
methylpropionamide-PEG1-Br. Much of the data is currently unavailable and should be
determined by qualified personnel as needed.

Property Value Source

CAS Number 1695856-63-3 DC Chemicals
Chemical Formula CsH16BrNO2 DC Chemicals
Molecular Weight 238.12 g/mol DC Chemicals
Appearance Solid DC Chemicals
Odor No data available DC Chemicals
Melting/Freezing Point No data available DC Chemicals
Boiling Point/Range No data available DC Chemicals
Flash Point No data available DC Chemicals
Solubility Soluble in DMSO DC Chemicals

Powder: -20°C (2 years)In
Storage Temperature DMSO: 4°C (2 weeks), -80°C DC Chemicals
(6 months)

Hazard Identification and Precautionary Measures

Due to the lack of specific toxicity data, a precautionary approach is mandatory. The molecule
contains a bromoalkane moiety, which can act as an alkylating agent, and an amide group.
Similar compounds can be irritants or have other toxic effects.

Potential Hazards (Assumed):
» May be harmful if swallowed, inhaled, or absorbed through the skin.
e May cause eye, skin, and respiratory tract irritation.

o Long-term effects have not been evaluated.
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Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side-shields.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If aerosols or dusts are generated, a suitable respirator may be necessary.

Handling and Storage

Precautions for Safe Handling:

Avoid all personal contact, including inhalation.

Wear personal protective equipment as outlined above.

Use only in a chemical fume hood.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.
Conditions for Safe Storage:

o Keep container tightly sealed.

o Store in a cool, dry, and well-ventilated area.

o Follow recommended storage temperatures: -20°C for the solid powder for long-term
storage.

First Aid Measures

In the event of exposure, seek immediate medical attention and show this guide to the
attending physician.
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« If Inhaled: Move the victim to fresh air. If not breathing, give artificial respiration.
e In Case of Skin Contact: Immediately wash skin with soap and plenty of water.
e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Accidental Release Measures

o Ensure adequate ventilation.

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.

Absorb spillage with inert material (e.g., sand, vermiculite) and place in a suitable, closed
container for disposal.

Do not let the product enter drains.

General Experimental Workflow for Handling Novel
Chemicals

The following diagram illustrates a logical workflow for the risk assessment and safe handling
of a novel chemical like N-Ethyl-N-methylpropionamide-PEG1-Br in a research environment.
No specific experimental protocols for safety determination of this compound are available;
therefore, a generalized best-practice model is provided.
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Caption: Workflow for Risk Assessment and Safe Handling of Novel Research Chemicals.
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Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. Contact a licensed professional waste disposal service. Do not dispose of
down the drain or in household waste.

¢ To cite this document: BenchChem. [N-Ethyl-N-methylpropionamide-PEG1-Br safety data
sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11873139#n-ethyl-n-methylpropionamide-peg1-br-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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and industry. Email: info@benchchem.com
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